Cas no 561304-03-8 (3-cyclopropyl-3-phenylprop-2-enoic acid)

• Product Name: 3-cyclopropyl-3-phenylprop-2-enoic acid
• CAS No: 561304-03-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 4038098
• PubChem ID: 22731223
• Update Time: 2025-11-01

3-cyclopropyl-3-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-cyclopropyl-3-phenyl-
• 3-cyclopropyl-3-phenylprop-2-enoic acid
• 3-cyclopropyl-3-phenylprop-2-enoicacid
• (2E)-3-cyclopropyl-3-phenylprop-2-enoicacid
• starbld0008252
• (2E)-3-cyclopropyl-3-phenylprop-2-enoic acid
• NS-01712
• MFCD09889452
• AKOS015946060
• (E)-3-cyclopropyl-3-phenylprop-2-enoic acid
• 64701-93-5
• EN300-218405
• 561304-03-8
• (2Z)-3-cyclopropyl-3-phenylprop-2-enoicacid
• (E)-3-Cyclopropyl-3-phenylacrylic acid

• Inchi： 1S/C12H12O2/c13-12(14)8-11(10-6-7-10)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H,13,14)
• InChI Key： DPWCLFBGHCDKJW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=C(C1CC1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 188.083729621Da
• Monoisotopic Mass: 188.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-cyclopropyl-3-phenylprop-2-enoic acid

Introduction to 3-cyclopropyl-3-phenylprop-2-enoic acid (CAS No. 561304-03-8)

3-cyclopropyl-3-phenylprop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 561304-03-8, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of β-keto acids, characterized by its conjugated system of a double bond and a carbonyl group, which contributes to its versatile reactivity and potential biological activity. The presence of both a cyclopropyl and a phenyl substituent in the molecule imparts distinct steric and electronic properties, making it a valuable scaffold for drug discovery and molecular design.

The chemical structure of 3-cyclopropyl-3-phenylprop-2-enoic acid can be described as follows: it consists of a propenoic acid backbone with a cyclopropyl group attached to the third carbon atom and a phenyl group also at the third carbon position. This arrangement creates a rigid, planar structure that may enhance binding affinity to biological targets. The conjugated double bond system (C=C-C=O) is particularly noteworthy, as it can participate in various chemical reactions, including Michael additions, aldol condensations, and enolate formation, which are widely exploited in synthetic organic chemistry.

In recent years, there has been growing interest in β-keto acids due to their role as key intermediates in the synthesis of heterocyclic compounds and their potential as pharmacophores. The specific combination of cyclopropyl and phenyl groups in 3-cyclopropyl-3-phenylprop-2-enoic acid makes it an intriguing candidate for further investigation. Studies have demonstrated that such structural motifs can influence the pharmacokinetic properties of molecules, including solubility, metabolic stability, and cell membrane permeability.

One of the most compelling aspects of 3-cyclopropyl-3-phenylprop-2-enoic acid is its potential application in the development of novel therapeutic agents. The cyclopropyl ring is known to enhance binding interactions by introducing steric hindrance, while the phenyl group can serve as an aromatic patch for π-stacking interactions with biological targets. These features have been leveraged in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of signaling pathways implicated in cancer and inflammation.

Recent advancements in computational chemistry have further highlighted the significance of 3-cyclopropyl-3-phenylprop-2-enoic acid as a pharmacophoric scaffold. Molecular docking simulations have revealed that this compound can effectively interact with binding pockets of target proteins, suggesting its utility in rational drug design. The ability to predict binding affinities and optimize molecular properties using computational methods has accelerated the discovery process for new drug candidates. Moreover, the synthesis of analogs through structural modifications allows for fine-tuning of biological activity, making 3-cyclopropyl-3-phenylprop-2-enoic acid a versatile platform for medicinal chemists.

The synthetic route to 3-cyclopropyl-3-phenylprop-2-enoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Key steps typically include cyclization reactions to form the cyclopropane ring, followed by functional group interconversions to introduce the phenyl substituent. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing waste and improving yields. These developments align with broader trends in green chemistry, emphasizing environmentally conscious approaches to molecular construction.

Beyond its pharmaceutical applications, 3-cyclopropyl-3-phenylprop-2-enoic acid has shown potential in materials science and agrochemical research. Its unique structural features make it a candidate for designing advanced materials with tailored electronic properties or for developing novel pesticides with improved efficacy and environmental safety profiles. The versatility of this compound underscores its importance not only as a building block for drug discovery but also as a versatile chemical entity with diverse industrial applications.

In conclusion, 3-cyclopropyl-3-phenylprop-2-enoic acid (CAS No. 561304-03-8) represents a fascinating compound with broad implications across multiple scientific disciplines. Its distinctive structure, characterized by cyclopropyl and phenyl substituents on a β-keto acid backbone, positions it as a valuable scaffold for medicinal chemistry innovation. Ongoing research continues to uncover new synthetic methodologies and biological applications, reinforcing its significance in both academic and industrial settings.